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Compound of Interest

Compound Name: N-(3-Methylbutyl)acetamide

Cat. No.: B088304 Get Quote

In-Depth Technical Guide: N-Isopentylacetamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and spectral

characteristics of N-Isopentylacetamide. It includes detailed experimental protocols for its

synthesis and analytical characterization, designed to support research and development

activities.

Core Chemical and Physical Characteristics
N-Isopentylacetamide, also known as N-(3-methylbutyl)acetamide, is a secondary carboxylic

acid amide.[1] It has been identified in various natural sources, including Nicotiana tabacum,

the bacterium Salinispora pacifica, and as a venom component in certain paper wasp species.

[2][3][4] It is also found in alcoholic beverages such as wine.[1]

General and Physicochemical Properties
The fundamental identifiers and computed physicochemical properties of N-Isopentylacetamide

are summarized below. These values are crucial for experimental design, safety assessments,

and computational modeling.
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Property Value Citation(s)

IUPAC Name N-(3-methylbutyl)acetamide [2]

Synonyms
N-Isopentylacetamide, N-

Isoamylacetamide
[2][5]

CAS Number 13434-12-3 [3][5]

Molecular Formula C₇H₁₅NO [3][5]

Molecular Weight 129.20 g/mol [2][3]

Exact Mass 129.115364102 Da [5][6]

Boiling Point 217.1 °C at 760 mmHg [5]

Density 0.859 g/cm³ [5]

Flash Point 116.4 °C [5]

Vapor Pressure 0.135 mmHg at 25°C [5]

Refractive Index 1.42 [5]

Water Solubility
8839 mg/L at 25 °C

(estimated)

LogP (XLogP3-AA) 1.2 [5][6]

pKa (Predicted) 16.55 ± 0.46 [5]

Hydrogen Bond Donor 1 [5]

Hydrogen Bond Acceptor 1 [5]

Rotatable Bond Count 3 [5]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of N-

Isopentylacetamide. The following tables summarize its key spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Table 2.1.1: ¹H NMR Spectral Data (Experimental)[3]

Proton Assignment
Chemical Shift (δ,
ppm)

Multiplicity Integration

CH(CH₃)₂ 0.85 d 6H

CH₂CH 1.33 m 2H

CH(CH₃)₂ 1.56 sep 1H

CH₃CO 1.92 s 3H

Table 2.1.2: ¹³C NMR Spectral Data (Predicted)[3][7]

Note: The following data is based on computational prediction and should be confirmed by

experimental analysis.

Carbon Assignment Chemical Shift (δ, ppm)

CH(CH₃)₂ 22.9

CH(CH₃)₂ 26.5

CH₃CO 23.3

CH₂CH 39.2

NCH₂ 38.0

C=O 173.8

Mass Spectrometry (MS)
Mass spectrometry data is critical for confirming the molecular weight and fragmentation

pattern of the compound. The data below corresponds to the electron ionization (EI) mass

spectrum.

Table 2.2.1: Key Mass Spectrometry Peaks (EI-MS)[6]
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m/z Relative Intensity Description

30 99.99 Fragment ion

72 84.24 Fragment ion

60 75.90 Fragment ion

73 71.32 Fragment ion

100 53.12 Fragment ion

129 (low) Molecular Ion [M]⁺

Infrared (IR) Spectroscopy
The gas-phase IR spectrum provides information about the functional groups present in the

molecule.

Table 2.3.1: Major IR Absorption Bands[8]

Wavenumber (cm⁻¹) Description

~3450 N-H stretch (amide)

~2960 C-H stretch (aliphatic)

~1690 C=O stretch (Amide I band)

~1550 N-H bend (Amide II band)

Experimental Protocols
Synthesis of N-Isopentylacetamide via Acetylation
This protocol details a standard method for the synthesis of N-Isopentylacetamide by the

acetylation of 3-methyl-1-butylamine (isoamylamine) with acetic anhydride.[3]

Materials:

3-methyl-1-butylamine (isoamylamine)
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Acetic anhydride

Sodium bicarbonate (NaHCO₃)

Deionized water

Dichloromethane (DCM) or Ethyl Acetate

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0

equivalent of 3-methyl-1-butylamine in deionized water. Place the flask in an ice bath and stir

to cool the solution to 0-5 °C.

Acylation: While stirring vigorously, slowly add 1.1 equivalents of acetic anhydride to the

cooled amine solution dropwise. Maintain the temperature below 10 °C during the addition.

Neutralization: After the addition is complete, continue stirring in the ice bath for 30 minutes,

then allow the reaction to warm to room temperature and stir for an additional 2-3 hours.

Slowly add solid sodium bicarbonate in small portions until the effervescence ceases and the

pH of the solution is neutral to slightly basic (pH 7-8).

Extraction: Transfer the aqueous mixture to a separatory funnel. Extract the product with

dichloromethane or ethyl acetate (3 x volume of the aqueous layer).
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Washing: Combine the organic layers and wash sequentially with 1M HCl (optional, to

remove unreacted amine), saturated sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate. Filter to remove the drying agent and concentrate the filtrate under

reduced pressure using a rotary evaporator to yield the crude N-Isopentylacetamide.

Purification (Optional): If necessary, the crude product can be purified by column

chromatography on silica gel, eluting with a hexane/ethyl acetate gradient.[3]

Mandatory Visualizations
Synthesis and Purification Workflow
The following diagram illustrates the workflow for the chemical synthesis and subsequent

purification of N-Isopentylacetamide.

Workflow for the synthesis and purification of N-Isopentylacetamide.

Analytical Characterization Workflow
This diagram outlines the logical flow for the analytical characterization of the synthesized N-

Isopentylacetamide to confirm its identity, structure, and purity.

Logical workflow for the analytical characterization of N-Isopentylacetamide.

Biological Activity and Significance
The biological role of N-Isopentylacetamide is not extensively characterized in the scientific

literature.[7] It has been identified as a component of the rectal gland secretions and

headspace volatiles in several fruit fly species of the Bactrocera genus, where it may function

as a pheromone.[2][9] Its presence in wasp venom suggests a potential role in defense or

communication.[4] Further research is required to elucidate any pharmacological or signaling

pathways in mammalian systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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